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Introduction
FE 203799, now known as apraglutide, is a novel, long-acting synthetic analogue of glucagon-

like peptide-2 (GLP-2) under development for the treatment of short bowel syndrome (SBS)

and other gastrointestinal disorders.[1][2] As an intestinotrophic factor, apraglutide promotes

intestinal adaptation and enhances nutrient absorption.[3][4][5] This technical guide provides an

in-depth overview of the core preclinical and clinical data supporting the intestinotrophic effects

of apraglutide, detailed experimental protocols, and a visualization of its mechanism of action.

Mechanism of Action
Apraglutide is a potent and selective agonist for the GLP-2 receptor (GLP-2R).[6] The GLP-2

receptor is primarily expressed in the intestine. Upon binding, apraglutide stimulates

downstream signaling pathways that lead to increased intestinal growth, enhanced villus height

and crypt depth, and improved intestinal barrier function.[4][5][7] This ultimately results in an

increased mucosal surface area for nutrient and fluid absorption.[8][9] The long-acting nature of

apraglutide, attributed to amino acid substitutions that confer resistance to enzymatic

degradation, allows for less frequent dosing, such as once-weekly injections.[7][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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